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Compound of Interest

Compound Name: Honyucitrin

Cat. No.: B599478 Get Quote

Honokiol is a lignan biphenol present in the bark, seed cones, and leaves of trees belonging to

the Magnolia genus. It has been extensively studied for its anti-tumorigenic properties across a

variety of cancer types.

Data Presentation: In Vitro Efficacy of Honokiol
The following table summarizes the half-maximal inhibitory concentration (IC50) of Honokiol in

various cancer cell lines, demonstrating its broad-spectrum anti-proliferative activity.
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Cancer Type Cell Line IC50 (µM) Citation

Breast Cancer
MCF-7 (hormone-

dependent)
~15-20 [1]

Breast Cancer

MDA-MB-231

(hormone-

independent)

~12-18 [1]

Breast Cancer
SKBR3 (hormone-

independent)
~15-20 [1]

Breast Cancer

MCF-

7/hydroxytamoxifen

(acquired resistance)

~12 [1]

Ovarian Cancer SKOV3 ~50 [1]

Ovarian Cancer Caov-3 ~50 [1]

Mechanisms of Action & Signaling Pathways
Honokiol exerts its anti-cancer effects through the modulation of multiple signaling pathways

involved in cell proliferation, apoptosis, and angiogenesis.

Induction of Apoptosis: Honokiol induces apoptosis by increasing the expression of pro-

apoptotic proteins like Bax and Bak, while decreasing anti-apoptotic proteins such as Bcl-2

and Bcl-xL.[1] It also facilitates the release of mitochondrial cytochrome c and activates the

caspase cascade, leading to apoptotic cell death.[1]

Cell Cycle Arrest: It can inhibit the cell cycle via the PI3K/Akt/mTOR pathway by upregulating

PTEN and p21.[1]

Inhibition of Angiogenesis: Honokiol can block the vascular endothelial growth factor receptor

(VEGFR) 2 and suppress angiogenesis.[1] It also reduces hypoxia-inducible factor (HIF)-

induced VEGFR/VEGF activation.[1]

Downregulation of Key Signaling Pathways: Honokiol has been shown to inhibit the

expression and phosphorylation of EGFR and downregulate the STAT3 signaling pathway.[1]
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Below is a diagram illustrating the key signaling pathways targeted by Honokiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comparative Study of Honokiol in Different Cancer
Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599478#honyucitrin-comparative-study-in-different-
cancer-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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